Cas no 90554-40-8 (Pyridine, 3-ethyl-5-phenoxy-)

Pyridine, 3-ethyl-5-phenoxy-, is a substituted pyridine derivative characterized by the presence of an ethyl group at the 3-position and a phenoxy group at the 5-position. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The ethyl group enhances lipophilicity, while the phenoxy moiety contributes to π-electron delocalization, influencing reactivity and binding interactions. Its well-defined molecular structure allows for precise modifications in heterocyclic chemistry, particularly in the development of bioactive compounds. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Suitable for research and industrial use, it offers versatility in fine chemical synthesis.
Pyridine, 3-ethyl-5-phenoxy- structure
Pyridine, 3-ethyl-5-phenoxy- structure
Product Name:Pyridine, 3-ethyl-5-phenoxy-
CAS No:90554-40-8
MF:C13H13NO
MW:199.248423337936
CID:4302758
Update Time:2026-05-14

Pyridine, 3-ethyl-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-ethyl-5-phenoxy-

Pyridine, 3-ethyl-5-phenoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-10013249-1.0g
3-ethyl-5-phenoxypyridine
90554-40-8 95%
1.0g
$0.0 2022-12-09

Additional information on Pyridine, 3-ethyl-5-phenoxy-

Pyridine, 3-Ethyl-5-Phenoxy: A Comprehensive Overview

Pyridine, 3-Ethyl-5-Phenoxy, also known by its CAS number 90554-40-8, is a versatile organic compound with significant applications in various industries. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of an ethyl group at the 3-position and a phenoxy group at the 5-position imparts unique chemical properties and reactivity to this molecule.

The structure of Pyridine, 3-Ethyl-5-Phenoxy is characterized by its aromaticity, which is a result of the delocalized π-electrons in the pyridine ring. The ethyl group at the 3-position introduces steric effects, while the phenoxy group at the 5-position enhances the compound's solubility and reactivity. These structural features make it an attractive candidate for use in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of Pyridine, 3-Ethyl-5-Phenoxy as a building block in drug design. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with improved pharmacokinetic properties. For instance, modifications to the phenoxy group have been shown to enhance the compound's ability to cross biological membranes, making it a promising lead for drug delivery systems.

In the field of agrochemicals, Pyridine, 3-Ethyl-5-Phenoxy has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism has been a focal point of recent research. Scientists have also explored its compatibility with various agricultural chemicals, ensuring that it can be used safely in crop protection without adverse environmental impacts.

The synthesis of Pyridine, 3-Ethyl-5-Phenoxy involves a multi-step process that typically begins with pyridine derivatives. The introduction of the ethyl and phenoxy groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

In terms of applications beyond traditional uses, researchers have begun exploring the use of Pyridine, 3-Ethyl-5-Phenoxy in advanced materials such as polymers and coatings. Its ability to form stable bonds with other molecules makes it a valuable component in creating materials with enhanced mechanical and thermal properties.

The global market for compounds like Pyridine, 3-Ethyl-5-Phenoxy is growing due to increasing demand from pharmaceutical and agricultural sectors. According to recent market analyses, this growth is expected to continue as new applications are discovered and existing ones are optimized.

In conclusion, Pyridine, 3-Ethyl-5-Phenoxy (CAS No:90554-40-8) stands out as a compound with immense potential across multiple industries. Its unique chemical structure and versatile properties make it a subject of ongoing research and development. As new applications emerge and synthesis methods improve, this compound is poised to play an even greater role in advancing modern science and technology.

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